Cas no 218156-19-5 (Benzene,1,2-dichloro-4-[(4-methylphenyl)thio]-5-nitro-)

Benzene,1,2-dichloro-4-[(4-methylphenyl)thio]-5-nitro- structure
218156-19-5 structure
Product Name:Benzene,1,2-dichloro-4-[(4-methylphenyl)thio]-5-nitro-
CAS No:218156-19-5
MF:C13H9Cl2NO2S
MW:314.187060117722
CID:243471
PubChem ID:2774266
Update Time:2025-04-19

Benzene,1,2-dichloro-4-[(4-methylphenyl)thio]-5-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1,2-dichloro-4-[(4-methylphenyl)thio]-5-nitro-
    • 1,2-dichloro-4-(4-methylphenyl)sulfanyl-5-nitrobenzene
    • 1,2-dichloro-4-[(4-methylphenyl)sulfanyl]-5-nitrobenzene
    • 1,2-dichloro-4-[(4-methylphenyl)thio]-5-nitrobenzene
    • AC1MCO6N
    • AG-E-59430
    • CTK4E7719
    • KB-149196
    • MolPort-001-761-501
    • OR21188
    • 3-AMINO-3-(2,6-DIFLUORO-3-METHOXY-PHENYL)-PROPIONICACID
    • FT-0747163
    • (4,5-Dichloro-2-nitrophenyl)(p-tolyl)sulfane
    • 218156-19-5
    • DTXSID90378967
    • Inchi: 1S/C13H9Cl2NO2S/c1-8-2-4-9(5-3-8)19-13-7-11(15)10(14)6-12(13)16(17)18/h2-7H,1H3
    • InChI Key: SRWOIDYSBQOPDU-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC(=C(C=1)SC1C=CC(C)=CC=1)[N+](=O)[O-])Cl

Computed Properties

  • Exact Mass: 312.97327
  • Monoisotopic Mass: 312.9731051g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 318
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 71.1Ų

Experimental Properties

  • PSA: 43.14
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